Cas no 1240518-05-1 (tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate
• CAS No: 1240518-05-1
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 2117343
• PubChem ID: 58054465
• Update Time: 2025-08-02

tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate
• tert-butyl 3-amino-4-methoxyindazole-1-carboxylate
• DTXSID40728711
• SB16300
• DA-46818
• CS-0338387
• 1,1-Dimethylethyl 3-amino-4-(methyloxy)-1H-indazole-1-carboxylate
• TERT-BUTYL3-AMINO-4-METHOXY-1H-INDAZOLE-1-CARBOXYLATE
• MFCD20486216
• XNAANNODSRXAGD-UHFFFAOYSA-N
• SCHEMBL186237
• 1240518-05-1

• MDL： MFCD20486216
• Inchi： 1S/C13H17N3O3/c1-13(2,3)19-12(17)16-8-6-5-7-9(18-4)10(8)11(14)15-16/h5-7H,1-4H3,(H2,14,15)
• InChI Key： XNAANNODSRXAGD-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=C(C=2C(N)=N1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.12699141Da
• Monoisotopic Mass: 263.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.4Ų

Additional information on tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate

tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate: A Comprehensive Overview

tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate is a compound with the CAS number 1240518-05-1, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of this compound is characterized by an indazole ring substituted with an amino group at position 3, a methoxy group at position 4, and a tert-butyl ester group at position 1. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate typically involves multi-step organic reactions, often starting from readily available starting materials such as indazole derivatives. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach to synthesizing this compound using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high efficiency.

In terms of applications, tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate has shown promise in various fields. In pharmaceutical research, it has been explored as a potential lead compound for the development of anti-cancer agents. The amino and methoxy groups on the indazole ring are known to enhance bioavailability and target specificity, making this compound an attractive candidate for drug design. Additionally, its tert-butyl ester group can be easily modified to introduce further functionalization, enabling researchers to tailor its properties for specific therapeutic applications.

Recent studies have also highlighted the potential of this compound in materials science. The indazole core is known for its aromaticity and conjugation properties, which make it suitable for applications in organic electronics. Researchers have investigated the use of tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its ability to form stable π-conjugated systems makes it a valuable component in the design of next-generation electronic devices.

The chemical stability and reactivity of tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate have also been extensively studied. Its tert-butyl ester group provides protection against hydrolysis under mild conditions, making it suitable for use in various chemical transformations. Furthermore, the presence of electron-donating groups such as the methoxy and amino groups enhances its nucleophilic activity, enabling it to participate in a wide range of nucleophilic substitutions and additions.

In conclusion, tert-butyl 3-amino-4-methoxy-1H-indazole-1-carboxylate is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across diverse scientific domains. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.